Cas no 941950-22-7 (N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide)

• Product Name: N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide
• CAS No: 941950-22-7
• MF: C₁₉H₂₈N₂O₃S
• MW: 364.502223968506
• CID: 5513202
• Update Time: 2025-11-06

N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanesulfonamide, N-[1,2,3,4-tetrahydro-1-(2-methyl-1-oxopropyl)-7-quinolinyl]-
• N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide

• Inchi： 1S/C19H28N2O3S/c1-14(2)19(22)21-12-6-7-15-10-11-16(13-18(15)21)20-25(23,24)17-8-4-3-5-9-17/h10-11,13-14,17,20H,3-9,12H2,1-2H3
• InChI Key： ZVVVSIILKPDMJD-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(=O)C(C)C)(=O)=O)CCCCC1

Additional information on N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide

Comprehensive Overview of N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide (CAS No. 941950-22-7)

N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide (CAS No. 941950-22-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This sulfonamide derivative features a tetrahydroquinoline core coupled with a cyclohexanesulfonamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential role in modulating biological pathways, which aligns with current trends in targeted therapy and precision medicine.

The compound's CAS number 941950-22-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its molecular structure combines a 2-methylpropanoyl group with a tetrahydroquinolin-7-yl fragment, offering versatility in synthetic applications. Recent studies have explored its interactions with enzymes and receptors, addressing common queries such as "how does sulfonamide derivatives work in drug design?" and "what are the latest advancements in tetrahydroquinoline-based compounds?" These topics resonate with the growing demand for innovative therapeutic agents in areas like oncology and neurology.

In the context of AI-driven drug discovery, N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide exemplifies how computational modeling can accelerate the identification of bioactive molecules. Searches for "machine learning in chemical synthesis" and "high-throughput screening of sulfonamides" highlight the intersection of technology and chemistry. The compound's cyclohexanesulfonamide component also aligns with trends in sustainable chemistry, as researchers seek eco-friendly synthetic routes for complex molecules.

From a regulatory standpoint, the compound's non-hazardous profile (as per available data) ensures compliance with global safety standards, addressing concerns like "are sulfonamide derivatives safe for research?" Its stability under various conditions makes it suitable for long-term storage and large-scale production, key factors for industrial applications. Furthermore, its structural features have sparked interest in patent landscapes, with queries such as "patents related to tetrahydroquinoline sulfonamides" reflecting its commercial potential.

Ongoing investigations into N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide continue to reveal novel pharmacological properties. Its potential as a scaffold for kinase inhibitors or GPCR modulators addresses hot topics like "next-generation drug targets" and "multi-target therapeutics." As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound stands out for its balanced lipophilicity and hydrogen-bonding capacity—features frequently searched in "optimizing drug bioavailability" discussions.

In summary, CAS No. 941950-22-7 represents a compelling case study in modern medicinal chemistry. Its combination of a tetrahydroquinoline backbone and sulfonamide functionality offers diverse research avenues, from computational drug design to experimental pharmacology. As interest grows in "fragment-based drug discovery" and "privileged structures in medicinal chemistry," this compound exemplifies innovation at the molecular level, bridging gaps between academic research and industrial application.